Cas no 148583-60-2 (Piperazine, 1-[4-fluoro-2-(1-methylethoxy)phenyl]-)

• Product Name: Piperazine, 1-[4-fluoro-2-(1-methylethoxy)phenyl]-
• CAS No: 148583-60-2
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 1319827
• PubChem ID: 18423106
• Update Time: 2025-04-20

Piperazine, 1-[4-fluoro-2-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-fluoro-2-(1-methylethoxy)phenyl]-
• 1-(4-fluoro-2-propan-2-yloxyphenyl)piperazine
• DTXSID00593624
• 148583-60-2
• piperazine,1-[4-fluoro-2-(1-methylethoxy)phenyl]-
• SCHEMBL6195806
• 1-{4-Fluoro-2-[(propan-2-yl)oxy]phenyl}piperazine

• Inchi： 1S/C13H19FN2O/c1-10(2)17-13-9-11(14)3-4-12(13)16-7-5-15-6-8-16/h3-4,9-10,15H,5-8H2,1-2H3
• InChI Key： XYWRFSVJNMOULI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC(C)C)N1CCNCC1

Computed Properties

• Exact Mass: 238.14827
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5